Ethyl 6-quinolinecarboxylate

• IUPAC Name: ethyl quinoline-6-carboxylate
• InChI: InChI=1S/C12H11NO2/c1-2-15-12(14)10-5-6-11-9(8-10)4-3-7-13-11/h3-8H,2H2,1H3
• InChI Key: SVHHAAQTOHCWJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=CC=C2
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID10224770
• Molecular Weight: 201.22 g/mol
• CAS RN: 73987-38-9

Description

• Structure : It consists of a quinoline ring with an ethyl carboxylate group attached at position 6 .

Synthesis Analysis

The synthesis of Ethyl 6-quinolinecarboxylate involves the esterification of 6-quinolinecarboxylic acid with ethanol. This reaction typically occurs under acidic conditions, resulting in the formation of the ester .

Molecular Structure Analysis

• 3D Conformer :
  • The compound adopts a planar structure due to the conjugation within the quinoline ring .

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including ester hydrolysis, nucleophilic substitution, and condensation reactions. These reactions are essential for its functionalization and utilization in organic synthesis .

Physical And Chemical Properties Analysis

• Color and Odor : It appears as a pale yellow solid with a characteristic odor .

Mechanism of Action

Target of Action

Ethyl quinoline-6-carboxylate is a derivative of quinoline, a heterocyclic aromatic compound Quinoline derivatives are known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Quinoline and its derivatives are known to undergo both nucleophilic and electrophilic substitution reactions . These reactions could potentially lead to changes in the target molecules, thereby affecting their function.

Biochemical Pathways

Quinoline derivatives have been reported to exhibit a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, and antimicrobial activities . These activities suggest that ethyl quinoline-6-carboxylate may affect multiple biochemical pathways.

Result of Action

Given the broad spectrum of bio-responses exhibited by quinoline derivatives , it can be inferred that ethyl quinoline-6-carboxylate may have diverse molecular and cellular effects.

Action Environment

For instance, factors such as temperature, pH, and the presence of other molecules can influence a compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

The use of EQC in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of research applications. Additionally, it is relatively easy to synthesize and is relatively inexpensive to purchase. However, there are some limitations to the use of EQC in laboratory experiments. For example, it is not very stable and can degrade over time. Additionally, it can have toxic effects if used in high concentrations.

Future Directions

There are several potential future directions for the use of EQC in scientific research. For example, EQC could be used to further investigate the mechanisms of action of various drugs, to study the biochemical and physiological effects of these drugs, and to study the pharmacological properties of various compounds. Additionally, EQC could be used to study the structure-activity relationships of various compounds and to investigate the pharmacokinetics of various drugs. EQC could also be used to develop new drugs and to study the effects of various compounds on various diseases. Furthermore, EQC could be used to study the effects of various compounds on the human body, such as the effects of various compounds on the immune system. Finally, EQC could be used to study the effects of various compounds on the environment and to develop new methods of environmental protection.

Scientific Research Applications

EQC has been used in a variety of scientific research applications. It has been used to investigate the mechanisms of action of various drugs, to study the biochemical and physiological effects of these drugs, and to study the pharmacological properties of various compounds. Additionally, EQC has been used to study the structure-activity relationships of various compounds and to investigate the pharmacokinetics of various drugs.

Safety and Hazards

• Hazards : No specific hazards are associated with this compound, but standard laboratory safety practices apply .

Biochemical Analysis

Biochemical Properties

Ethyl 6-quinolinecarboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with alcohol dehydrogenase (ADH) and alcohol-O-acetyltransferase (ATF) in the biosynthesis of ethyl acetate . These interactions are crucial for the compound’s role in biochemical processes, as they facilitate the conversion of substrates into products through enzymatic catalysis.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to exhibit moderate cytotoxic activity against certain cancer cell lines, such as MCF-7 mammary gland cancer cells and HePG2 hepatocellular carcinoma cells . This cytotoxic activity is indicative of its potential impact on cellular processes and its ability to modulate cell function.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. It exerts its effects through binding interactions with enzymes and proteins, leading to enzyme inhibition or activation and changes in gene expression. For instance, this compound has been found to inhibit certain enzymes involved in cancer cell proliferation, thereby reducing the growth of cancer cells . These interactions highlight the compound’s potential as a therapeutic agent in cancer treatment.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound in in vitro or in vivo studies has revealed its potential to cause sustained changes in cellular function, highlighting the importance of monitoring its temporal effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as anti-cancer activity, while higher doses may lead to toxic or adverse effects . Studies have shown that there are threshold effects, where the compound’s activity significantly changes at certain dosage levels. Understanding these dosage effects is crucial for determining the safe and effective use of this compound in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds. For example, it is metabolized through pathways involving alcohol dehydrogenase and alcohol-O-acetyltransferase, leading to the production of ethyl acetate . These metabolic pathways are essential for understanding the compound’s role in biochemical processes and its potential impact on metabolic flux and metabolite levels.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. The compound is transported through cellular membranes and distributed to various cellular compartments. It interacts with transporters and binding proteins that facilitate its movement within the cell . Understanding the transport and distribution mechanisms of this compound is important for determining its bioavailability and effectiveness in therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . This subcellular localization is crucial for its role in biochemical processes, as it ensures that the compound is present in the right location to exert its effects.

Synthesis routes and methods I

Procedure details

4.9 g of quinoline-6-carboxylic acid was stirred in 80 ml of ethanol. 40 ml of dioxane containing 4 M of hydrogen chloride was added to the obtained mixture. After stirring at 70° C. overnight, the solvent was evaporated and the residue was treated with ethyl acetate as the extracting solvent by an ordinary method to obtain the title compound.

Synthesis routes and methods II

Procedure details

To a solution of quinoline-6-carboxylic acid (2.8 g, 16 mmol) in ethanol (100 mL) was added concentrated sulfuric acid (2 mL). The reaction was heated to reflux overnight. The solvent was evaporated to give a brown residue that was taken up in ethyl acetate (150 mL). The mixture was washed with water (2×30 mL), saturated aqueous sodium bicarbonate (2×30 mL), and brine (2×30 mL). The organic layer was dried over sodium sulphate, filtered, and concentrated to an oil. Purification by flash column chromatography gave the title compound (2.0 g, 81%) as a brown solid.